Cas no 121286-44-0 (Benzenamine,3-fluoro-2-methyl-6-(1-methylethyl)-)

• Product Name: Benzenamine,3-fluoro-2-methyl-6-(1-methylethyl)-
• CAS No: 121286-44-0
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 133298
• PubChem ID: 14460914
• Update Time: 2025-04-19

Benzenamine,3-fluoro-2-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-fluoro-2-methyl-6-(1-methylethyl)-
• 3-fluoro-2-methyl-6-propan-2-ylaniline
• Benzenamine, 3-fluoro-2-methyl-6-(1-methylethyl)- (9CI)
• 3-Fluoro-2-methyl-6-(propan-2-yl)aniline
• 121286-44-0
• DTXSID70560626

• Inchi： 1S/C10H14FN/c1-6(2)8-4-5-9(11)7(3)10(8)12/h4-6H,12H2,1-3H3
• InChI Key： GJMMADOWKXLSRW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1C)N)C(C)C

Computed Properties

• Exact Mass: 167.11112
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes